12α-Acetyloxy-3α-hydroxy-5β-pregnan-20-one
12α-Acetyloxy-3α-hydroxy-5β-pregnan-20-one
Brand Name:
Vulcanchem
CAS No.:
1102-96-1
VCID:
VC0086288
InChI:
InChI=1S/C23H36O4/c1-13(24)18-7-8-19-17-6-5-15-11-16(26)9-10-22(15,3)20(17)12-21(23(18,19)4)27-14(2)25/h15-21,26H,5-12H2,1-4H3/t15-,16-,17+,18-,19+,20+,21+,22+,23-/m1/s1
SMILES:
CC(=O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)OC(=O)C)C
Molecular Formula:
C23H36O4
Molecular Weight:
376.537
12α-Acetyloxy-3α-hydroxy-5β-pregnan-20-one
CAS No.: 1102-96-1
Main Products
VCID: VC0086288
Molecular Formula: C23H36O4
Molecular Weight: 376.537
| CAS No. | 1102-96-1 |
|---|---|
| Product Name | 12α-Acetyloxy-3α-hydroxy-5β-pregnan-20-one |
| Molecular Formula | C23H36O4 |
| Molecular Weight | 376.537 |
| IUPAC Name | [(3R,5R,8R,9S,10S,12S,13S,14S,17S)-17-acetyl-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-12-yl] acetate |
| Standard InChI | InChI=1S/C23H36O4/c1-13(24)18-7-8-19-17-6-5-15-11-16(26)9-10-22(15,3)20(17)12-21(23(18,19)4)27-14(2)25/h15-21,26H,5-12H2,1-4H3/t15-,16-,17+,18-,19+,20+,21+,22+,23-/m1/s1 |
| Standard InChIKey | KKWSHZSKHGWKNI-STIVZGKQSA-N |
| SMILES | CC(=O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)OC(=O)C)C |
| Synonyms | 12α-Acetyloxy-3α-hydroxy-5β-pregnan-20-one |
| Last Modified | Aug 20 2021 |
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